Cas no 3298-28-0 (N1-(6-Chloro-2-pyridinyl)-N2,N2-dimethyl-1,2-ethanediamine)

• Product Name: N1-(6-Chloro-2-pyridinyl)-N2,N2-dimethyl-1,2-ethanediamine
• CAS No: 3298-28-0
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• CID: 1454424
• PubChem ID: 20339561
• Update Time: 2025-04-20

N1-(6-Chloro-2-pyridinyl)-N2,N2-dimethyl-1,2-ethanediamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N'-(6-chloro-2-pyridinyl)-N,N-dimethyl-
• N-(6-chloropyridin-2-yl)-N',N'-dimethylethane-1,2-diamine
• N1-(6-Chloro-2-pyridinyl)-N2,N2-dimethyl-1,2-ethanediamine
• N2-(6-chloro-2-pyridinyl)-N1,N1-dimethyl-1,2-Ethanediamine
• DA-42787
• KOJAIQGHMRKCQR-UHFFFAOYSA-N
• AKOS012897445
• 2-(2-dimethylaminoethylamino)-6-chloropyridine
• N1-(6-Chloropyridin-2-yl)-N2,N2-dimethylethane-1,2-diamine
• DTXSID00605670
• SB54795
• 3298-28-0
• 2-(2-Dimethylaminoethylamino)-6-chloro-pyridine
• N~2~-(6-Chloropyridin-2-yl)-N~1~,N~1~-dimethylethane-1,2-diamine
• SCHEMBL11446725

• MDL： MFCD13562558
• Inchi： 1S/C9H14ClN3/c1-13(2)7-6-11-9-5-3-4-8(10)12-9/h3-5H,6-7H2,1-2H3,(H,11,12)
• InChI Key： KOJAIQGHMRKCQR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=N1)NCCN(C)C

Computed Properties

• Exact Mass: 199.08782
• Monoisotopic Mass: 199.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 321.4±32.0 °C at 760 mmHg
• Flash Point: 148.2±25.1 °C
• PSA: 28.16
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N1-(6-Chloro-2-pyridinyl)-N2,N2-dimethyl-1,2-ethanediamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives